N-(3,4-dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-4-phenyl-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C23H20N2O3S/c1-27-19-11-10-17(14-20(19)28-2)24-23(26)22-21(25-12-6-7-13-25)18(15-29-22)16-8-4-3-5-9-16/h3-15H,1-2H3,(H,24,26)
• InChI Key: NWRJXQZHTFDUNQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C(=CS2)C3=CC=CC=C3)N4C=CC=C4)OC
• Molecular Formula: C23H20N2O3S
• Molecular Weight: 404.5 g/mol

Description

N-(3,4-Dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (DMPPT) is a small molecule that has been studied extensively in recent years due to its potential applications in scientific research. It is a derivative of thiophene and has been found to possess a variety of interesting properties. DMPPT has been used in a variety of laboratory experiments and has been found to have potential applications in drug development, biochemistry, and physiology.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has been found to have potential applications in scientific research. It has been used in a variety of laboratory experiments, including drug development, biochemistry, and physiology. It has been found to possess a variety of interesting properties, such as being a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to have a variety of pharmacological effects, such as being a potent anti-inflammatory and analgesic agent.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is not yet fully understood. It is believed to interact with a variety of proteins, enzymes, and receptors in the body, leading to its various pharmacological effects. It has been found to interact with the enzyme acetylcholinesterase, leading to its inhibition and thus increasing the levels of acetylcholine in the body. It has also been found to interact with various receptors in the body, such as opioid receptors, leading to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects
N-(3,4-dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has been found to possess a variety of biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, leading to increased levels of acetylcholine in the body. It has also been found to have a variety of pharmacological effects, such as being a potent anti-inflammatory and analgesic agent. It has also been found to have a variety of other effects, such as being a potent antioxidant and having anti-cancer properties.

Advantages and Limitations for Lab Experiments

The use of N-(3,4-dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide in laboratory experiments has a number of advantages and limitations. One of the main advantages of using N-(3,4-dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is that it is relatively easy to synthesize and yields high yields of the desired product. It also has a variety of interesting properties, such as being a potent inhibitor of the enzyme acetylcholinesterase, and having a variety of pharmacological effects. However, there are also some limitations to using N-(3,4-dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide in laboratory experiments. It is not yet fully understood how it interacts with various proteins, enzymes, and receptors in the body, and further research is needed in order to understand its mechanism of action.

Future Directions

The potential future directions of research on N-(3,4-dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide are numerous. One potential direction is to further investigate its mechanism of action and its interactions with various proteins, enzymes, and receptors in the body. This could lead to a better understanding of its pharmacological effects and could potentially lead to the development of new drugs. Another potential direction is to further investigate its potential anti-cancer properties, as well as its potential antioxidant properties. Additionally, further research could be conducted on its potential applications in drug development and its potential to be used as a therapeutic agent. Finally, further research could be conducted into its potential applications in biochemistry and physiology.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide begins with the reaction of 3,4-dimethoxyphenyl isocyanide and 4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid in the presence of a base. This yields an intermediate product which is then treated with an amine to form the desired N-(3,4-dimethoxyphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide. This method has been found to be simple and efficient, and yields high yields of the desired product.